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Compound of Interest

Methyl (9Z,12E)-octadeca-9,12-
Compound Name: _
dienoate

Cat. No.: B1145143

An In-depth Technical Guide to Methyl (9Z,12E)-
octadeca-9,12-dienoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl (9Z,12E)-octadeca-9,12-dienoate is a methyl ester of a conjugated linoleic acid (CLA)
isomer. CLAs are a family of positional and geometric isomers of linoleic acid, which have
garnered significant research interest due to their diverse biological activities. This technical
guide provides a comprehensive overview of the known physical and chemical properties of
Methyl (9Z,12E)-octadeca-9,12-dienoate, including its molecular characteristics and available
spectral data. The document also outlines general experimental protocols for the synthesis and
analysis of related compounds, offering a framework for researchers working with this specific
isomer. While information on the explicit biological pathways involving Methyl (9Z,12E)-
octadeca-9,12-dienoate is limited, this guide serves as a foundational resource for its further
investigation and application in scientific research and drug development.

Physicochemical Properties

The physical and chemical properties of Methyl (9Z,12E)-octadeca-9,12-dienoate are
essential for its handling, formulation, and interpretation in experimental settings. While specific
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experimental data for this isomer is not widely available, computed properties and data for the

closely related (92Z,12Z) isomer (methyl linoleate) provide valuable estimations.

General Properties

Property Value Source
Molecular Formula C19H3402 PubChem[1][2]
Molecular Weight 294.47 g/mol Larodan[2]
CAS Number 20221-26-5 Larodan[2]
Physical State Solid Larodan[2]
Purity (commercial) >98% Larodan[2]
Storage Freezer Larodan[2]

Computed and Estimated Physical Properties

Precise experimental values for properties such as melting point, boiling point, and density for

the (9Z,12E) isomer are not readily found in the literature. However, computed data and

experimental data for the (9Z,12Z) isomer offer a useful reference point.

Value (92,12E)- Value (92,127)-

octadeca-9,12- octadeca-9,12-
Property ) ) Source

dienoate dienoate

(Computed) (Experimental)
XLogP3 6.9 PubChem[1]
Melting Point -35°C iChemical[2]
Boiling Point 192 °C at 4 mmHg iChemical[2]
Density 0.889 g/mL at 25 °C iChemical[2]
Refractive Index n20/D 1.462 iChemical[2]

Spectroscopic Data
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Spectroscopic analysis is critical for the structural elucidation and purity assessment of Methyl
(9Z,12E)-octadeca-9,12-dienoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental *H and 13C NMR spectra for Methyl (9Z,12E)-octadeca-9,12-dienoate are
not readily available in public databases, predicted data for the (9Z,12Z) isomer can provide an
indication of the expected chemical shifts.

Predicted *H NMR Data for Methyl (9Z,122)-octadeca-9,12-dienoate (500MHz, acetone-de):

5 5.28-5.41 (m, 4H)

5 3.60 (s, 3H)

52.79 (t, J = 6.5 Hz, 2H)

5 2.28 (t, J = 7.5 Hz, 2H)

5 2.02-2.12 (m, 4H)

0 1.59 (quintet, J = 7 Hz, 2H)

8 1.23-1.45 (m, 14H)

5 0.89 (t, J = 7 Hz, 3H)[2]

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) data for Methyl (9Z,12E)-octadeca-9,12-
dienoate is available in the SpectraBase database, according to PubChem.[1] Access to this
database would provide the specific mass spectrum and fragmentation pattern.

Experimental Protocols
Synthesis of Conjugated Linoleic Acid (CLA) Methyl
Esters

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.larodan.com/product/methyl-9z12e-octadecadienoate/
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-_9Z_12E_-octadeca-9_12-dienoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A general method for the synthesis of conjugated linoleic acid methyl esters, including the
(9Z,12E) isomer, involves the alkali-isomerization of methyl linoleate.

Protocol:

o Preparation of Methyl Linoleate: Methyl linoleate is prepared from a suitable source, such as
safflower oil, by transesterification.

o Alkali-lsomerization: The purified methyl linoleate is subjected to isomerization using a strong
base, such as sodium methoxide in methanol or potassium hydroxide in ethylene glycol, at
an elevated temperature. The reaction progress is monitored by gas chromatography (GC).

 Purification: The resulting mixture of CLA methyl ester isomers is a complex combination of
geometric and positional isomers. The separation of the desired (9Z,12E) isomer can be
achieved through a combination of techniques:

o Low-Temperature Crystallization: This technique can be used to enrich certain isomers.

o Silver lon Chromatography (Ag-HPLC): This is a powerful method for separating fatty acid
methyl esters based on the number, position, and geometry of their double bonds.

General Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
specific fatty acid methyl ester like Methyl (9Z,12E)-octadeca-9,12-dienoate.
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Caption: General workflow for the synthesis and analysis of Methyl (9Z,12E)-octadeca-9,12-
dienoate.
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Chemical Reactivity and Stability

The chemical reactivity of Methyl (9Z,12E)-octadeca-9,12-dienoate is primarily dictated by the
presence of the conjugated double bond system and the ester functional group.

¢ Oxidation: Conjugated linoleic acids are susceptible to autoxidation. The stability of CLA
isomers can be influenced by the solvent system. One study found that in an aqueous
system, conjugated linoleic acid was more stable than its methyl ester, while the opposite
was observed in a benzene solvent system.

» Isomerization: The geometric configuration of the double bonds can be sensitive to heat,
light, and acidic or basic conditions, potentially leading to isomerization to other cis/trans
configurations.

o Storage: To minimize degradation, Methyl (9Z,12E)-octadeca-9,12-dienoate should be
stored in a freezer, protected from light and oxygen.[2]

Biological Activity and Signaling Pathways

While various biological activities, including anti-inflammatory and anti-carcinogenic effects,
have been attributed to mixtures of CLA isomers, specific data on the biological effects and
mechanism of action of pure Methyl (9Z,12E)-octadeca-9,12-dienoate are limited in the
current scientific literature. Further research is required to elucidate its specific interactions with
cellular signaling pathways and to determine its potential therapeutic applications.

Conclusion

This technical guide consolidates the currently available information on the physical and
chemical properties of Methyl (9Z,12E)-octadeca-9,12-dienoate. While there are notable gaps
in the experimental data for this specific isomer, the provided information, including computed
properties and data from related isomers, offers a valuable starting point for researchers. The
outlined experimental workflows provide a methodological framework for the synthesis,
purification, and characterization of this compound. The limited data on its biological activity
underscores the need for further investigation into the specific roles of this and other CLA
isomers in cellular processes, which could unveil novel therapeutic avenues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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